Cas no 2190365-62-7 (N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide)

• Product Name: N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• CAS No: 2190365-62-7
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5474692
• PubChem ID: 121118426
• Update Time: 2025-07-17

N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2190365-62-7
• N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• F6255-0047

• Inchi： 1S/C18H22N4O2/c1-13-9-10-17(21-20-13)22-11-5-6-14(12-22)18(23)19-15-7-3-4-8-16(15)24-2/h3-4,7-10,14H,5-6,11-12H2,1-2H3,(H,19,23)
• InChI Key： QZAIPXMNRUUTSL-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(C)N=N2)CCC1)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 326.17427596g/mol
• Monoisotopic Mass: 326.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide: A Comprehensive Overview

N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide (CAS No. 2190365-62-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide is a complex organic molecule with a molecular formula of C₁₉H₂₂N₄O₂. The compound features a piperidine ring linked to a pyridazine moiety, which is further substituted with a methyl group. The presence of a methoxyphenyl group adds to its structural complexity and contributes to its unique pharmacological properties. The molecular weight of this compound is approximately 330.40 g/mol, and it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

The chemical structure of N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques have provided valuable insights into the conformational stability and dynamic behavior of the molecule, which are crucial for understanding its biological activities.

Biological Activities and Mechanisms of Action

N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide has demonstrated significant biological activities in preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in neurological disorders. Recent research has shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide may help alleviate symptoms associated with conditions like depression and Parkinson's disease.

In addition to its neuroprotective effects, N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This mechanism of action makes N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide a potential candidate for the development of novel anticancer therapies.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide has been explored through several preclinical studies and early-stage clinical trials. In animal models of neurological disorders, this compound has shown significant efficacy in improving cognitive function and reducing neuroinflammation. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

In cancer research, phase I clinical trials have been initiated to assess the safety profile and pharmacokinetics of N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses. Ongoing studies are focused on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic benefits.

Current Research Trends and Future Directions

The ongoing research on N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide is driven by its multifaceted biological activities and potential therapeutic applications. Current trends in this field include:

• Mechanistic Studies: Investigating the detailed mechanisms by which this compound exerts its neuroprotective and anticancer effects at the molecular level.
• Clinical Trials: Conducting larger-scale clinical trials to validate the preliminary findings from preclinical studies and early-stage trials.
• Combination Therapies: Exploring synergistic effects when used in combination with other drugs to enhance therapeutic outcomes.
• New Formulations: Developing new formulations to improve bioavailability and reduce side effects.

The future directions for research on N-(2-methoxyphenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide are promising, with a focus on translating these findings into clinical practice. The multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians will be crucial in advancing our understanding of this compound and realizing its full therapeutic potential.